![molecular formula C14H19N3O6S B4625241 N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4625241.png)
N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide
Description
Synthesis Analysis
The synthesis of compounds similar to N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide often involves complex reactions including nucleophilic substitution, conjugate additions, and cyclization reactions. For instance, the synthesis of related compounds has demonstrated the feasibility of nucleophilic displacement in specific rings, indicating potential methods for synthesizing our compound of interest (Katoch-Rouse & Horti, 2003).
Molecular Structure Analysis
The molecular structure of compounds akin to N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide is characterized by specific functional groups that influence their chemical behavior and interaction with biological receptors. Studies on similar molecules have employed various spectroscopic techniques to elucidate their structure, demonstrating the significance of nitro, methoxy, and sulfonamide groups in determining the compounds' properties (Ponnuswamy, Sethuvasan, & Thirunavukarasu, 2015).
Chemical Reactions and Properties
The chemical reactivity of N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide includes its interaction with various chemical agents and its potential as a ligand for receptor binding. For example, research on similar compounds has highlighted their ability to undergo substitution reactions and their interaction with receptors, which could hint at the chemical behavior of our compound of interest (Shim et al., 2002).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability of N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide, are crucial for its handling and application in various fields. While specific data on this compound may be limited, studies on related compounds provide insights into how structural features affect these properties (Back & Nakajima, 2000).
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, stability under different conditions, and potential biological activity, are essential for understanding the applications and safety of N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide. Research on structurally similar compounds can shed light on these aspects, suggesting avenues for further exploration and application (Canale et al., 2016).
properties
IUPAC Name |
N-(3-methoxy-5-nitrophenyl)-1-methylsulfonylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O6S/c1-23-13-7-11(6-12(8-13)17(19)20)15-14(18)10-4-3-5-16(9-10)24(2,21)22/h6-8,10H,3-5,9H2,1-2H3,(H,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEKRPJGDYVFTKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2CCCN(C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-methoxy-5-nitrophenyl)-1-(methylsulfonyl)piperidine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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